1-(2-Methoxyethyl)-1H-pyrazole

• IUPAC Name: 1-(2-methoxyethyl)pyrazole
• InChI: InChI=1S/C6H10N2O/c1-9-6-5-8-4-2-3-7-8/h2-4H,5-6H2,1H3
• InChI Key: QDGMFMHIAQBDMJ-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C=CC=N1
• Molecular Formula: C6H10N2O
• DSSTOX Substance ID: DTXSID80618925
• Molecular Weight: 126.16 g/mol
• CAS RN: 304693-68-3

Description

1-(2-Methoxyethyl)-1H-pyrazole, also known as MEPP, is a chemical compound that has gained significant attention in scientific research due to its potential applications. MEPP is a pyrazole derivative that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations in lab experiments.

Scientific Research Applications

Synthesis and Characterization

• Experimental and Theoretical Investigations : A pyrazole compound was synthesized and characterized using IR, NMR, and X-ray diffraction methods. The compound's molecular geometry, vibrational frequencies, and chemical shift values were calculated using density functional methods, showing agreement with experimental data (Evecen et al., 2016).

• Preparation and Structural Analysis : New 1H-pyrazole derivatives were prepared, with their structures confirmed by various spectroscopic methods and elemental analysis. The X-ray structure of a specific derivative was presented, showing that it exists as tautomers (Wang et al., 2013).

Bioactivity and Antioxidant Properties

• Synthesis and Bioactivity of Lignin Related Derivatives : Novel 2H,4H-dihydro-pyrano[2,3-c]pyrazoles and 1H,4H-dihydro-pyrano[2,3-c]pyrazoles were synthesized, exhibiting significant antioxidant activities. The introduction of a methoxy group in these compounds increased their radical scavenging activities, showing potential as agents for curing free radical-related diseases or as food additives (Yang et al., 2014).

• Antibacterial Activity of Pyrazole Derivatives : A study synthesized novel 2-[1-(5-chloro-2-methoxy-phenyl)-5-methyl-1H-pyrazol-4-yl]-5-(substituted-phenyl)-[1,3,4]oxadiazoles and evaluated their antibacterial activity. One compound in particular showed significant antibacterial activity, highlighting the potential of pyrazole derivatives in antibacterial applications (Rai et al., 2009).

Molecular Docking and Analysis

• Synthesis, DFT, and Molecular Docking Analysis : The study involved synthesizing pyrazole derivatives and evaluating their antibacterial and antioxidant activities. Molecular docking tools were used to explain the interactions between these compounds and enzymes, showcasing the role of pyrazoles in pharmaceutical chemistry (Lynda, 2021).

• Molecular Docking, Hirshfeld Surface, and Thermodynamic Analyses : This research characterized a pyrazole-based compound and conducted molecular docking studies to investigate its interactions with interleukin-6. It highlighted the importance of pyrazole derivatives in the development of targeted therapies (Sert et al., 2018).